![molecular formula C20H22BrClN2O4 B5112684 1-(3-bromobenzyl)-4-(4-chlorobenzyl)piperazine oxalate](/img/structure/B5112684.png)
1-(3-bromobenzyl)-4-(4-chlorobenzyl)piperazine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-bromobenzyl)-4-(4-chlorobenzyl)piperazine oxalate is a chemical compound that has been studied for its potential use in scientific research. This compound is of interest to researchers due to its unique properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(3-bromobenzyl)-4-(4-chlorobenzyl)piperazine oxalate is not fully understood. However, it is thought to act by binding to certain receptors in the brain and modulating their activity. This compound has been shown to have a high affinity for certain serotonin receptors, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
1-(3-bromobenzyl)-4-(4-chlorobenzyl)piperazine oxalate has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to increase the release of certain neurotransmitters in the brain, including dopamine and serotonin. It has also been shown to have anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-bromobenzyl)-4-(4-chlorobenzyl)piperazine oxalate in lab experiments is its high affinity for certain receptors in the brain. This makes it a useful tool for studying the role of these receptors in various physiological and pathological processes. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are many potential future directions for research on 1-(3-bromobenzyl)-4-(4-chlorobenzyl)piperazine oxalate. One area of interest is in the development of new drugs for the treatment of mood disorders, such as depression and anxiety. This compound may also have potential applications in the treatment of other neurological and psychiatric disorders, such as schizophrenia and bipolar disorder. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential effects on other physiological systems in the body.
Synthesis Methods
The synthesis of 1-(3-bromobenzyl)-4-(4-chlorobenzyl)piperazine oxalate involves several steps. The starting materials are 3-bromobenzyl chloride and 4-chlorobenzyl chloride, which are reacted with piperazine to form the desired product. The reaction is typically carried out in the presence of a catalyst and under controlled conditions to ensure high yields of the product.
Scientific Research Applications
1-(3-bromobenzyl)-4-(4-chlorobenzyl)piperazine oxalate has been studied for its potential use in various scientific research applications. One such application is in the field of neuroscience, where it has been shown to modulate the activity of certain neurotransmitters in the brain. This compound has also been studied for its potential use as a tool in drug discovery and development.
properties
IUPAC Name |
1-[(3-bromophenyl)methyl]-4-[(4-chlorophenyl)methyl]piperazine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20BrClN2.C2H2O4/c19-17-3-1-2-16(12-17)14-22-10-8-21(9-11-22)13-15-4-6-18(20)7-5-15;3-1(4)2(5)6/h1-7,12H,8-11,13-14H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INOJARFLUCWASM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)Cl)CC3=CC(=CC=C3)Br.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22BrClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(3-Bromophenyl)methyl]-4-[(4-chlorophenyl)methyl]piperazine;oxalic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.